Cas no 1261579-49-0 (2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261579-49-0
• MF: C₁₄H₈ClF₃N₂
• MW: 296.674932479858
• CID: 4983741
• Update Time: 2025-06-30

2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H8ClF3N2/c15-13-7-9(4-5-19)6-12(20-13)10-2-1-3-11(8-10)14(16,17)18/h1-3,6-8H,4H2
• InChI Key： VNXJWAFUPNXMQT-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC#N)=CC(C2C=CC=C(C(F)(F)F)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Professional Introduction to 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261579-49-0)

2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile, identified by its CAS number 1261579-49-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile incorporates several key functional groups that contribute to its unique chemical properties and biological relevance. The presence of a chloro substituent at the 2-position and an acetonitrile group at the 4-position enhances its reactivity and binding affinity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the trifluoromethyl group attached to the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds for their potential applications in drug discovery. Pyridine derivatives have been extensively studied due to their ability to interact with various biological receptors and enzymes, making them promising candidates for treating a wide range of diseases. Among these derivatives, 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile has emerged as a compound of interest due to its structural features and reported biological activities.

One of the most compelling aspects of 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile is its potential as a scaffold for further chemical modification. The chloro and acetonitrile groups provide versatile sites for functionalization, allowing chemists to explore various structural modifications that could enhance its pharmacological properties. This flexibility has made it a valuable building block in the development of new therapeutic agents.

The trifluoromethyl group, in particular, is a well-known pharmacophore that can significantly influence the metabolic stability, lipophilicity, and binding affinity of a molecule. Its incorporation into 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile not only enhances its interactions with biological targets but also improves its pharmacokinetic profile. These attributes have made this compound an attractive candidate for further investigation in drug discovery programs.

Recent studies have demonstrated the biological activity of related pyridine derivatives, suggesting that 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile may exhibit similar properties. For instance, research has shown that certain pyridine-based compounds can inhibit specific enzymes or receptors involved in disease pathways. The structural features of 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile, including its chloro and acetonitrile substituents, position it as a promising candidate for further exploration in this area.

The synthesis of 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of a trifluoromethylated phenyl derivative, which is then coupled with a pyridine core through nucleophilic substitution or other coupling reactions. The introduction of the chloro and acetonitrile groups follows subsequent functionalization steps, resulting in the final compound.

The synthetic route to 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile highlights the importance of strategic functional group placement in designing molecules with desired biological activities. Each step in the synthesis must be carefully optimized to ensure high yield and purity, which are crucial for subsequent biological evaluation.

In conclusion, 2-Chloro-6-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS No. 1261579-49-0) is a compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research in pyridine derivatives continues to advance, compounds like this one are likely to play a crucial role in the development of new therapeutic agents.